
Application Notes and Protocols for Vegfr-2-IN-
30

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Vegfr-2-IN-30

Cat. No.: B15141781

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

Vegfr-2-IN-30 is a potent inhibitor of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-

2), a key mediator in the process of angiogenesis—the formation of new blood vessels.[1]

Angiogenesis is a critical process in tumor growth and metastasis. By binding to VEGFR-2,

VEGF-A initiates a cascade of downstream signaling pathways, including the PLCγ-PKC-Raf-

MEK-MAPK and the PI3K-Akt pathways, which are crucial for endothelial cell proliferation,

migration, and survival.[2][3] Vegfr-2-IN-30 selectively blocks this signaling, thereby inhibiting

the proliferation and migration of endothelial cells and inducing apoptosis in cancer cells.[1] In

addition to its high affinity for VEGFR-2, Vegfr-2-IN-30 also shows inhibitory activity against

other receptor tyrosine kinases such as PDGFR, EGFR, and FGFR1.[1] These characteristics

make it a valuable tool for research in oncology and drug development.

This document provides detailed protocols for the preparation of Vegfr-2-IN-30 stock solutions

for use in in vitro and in vivo experimental settings.
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Physicochemical and Biological Data
The following table summarizes the key quantitative data for Vegfr-2-IN-30. Proper handling

and storage are crucial for maintaining the compound's stability and activity.

Property Value Source

Chemical Formula C₂₈H₂₃ClN₆O₄S₂

Molecular Weight 623.11 g/mol Calculated from Formula

IC₅₀ (VEGFR-2) 66 nM

IC₅₀ (Other Kinases)
EGFR: 98 nM, FGFR1: 82 nM,

PDGFR: 180 nM

Appearance Solid Powder General Knowledge

Primary Solvent DMSO General Knowledge

Experimental Protocols
Safety Precautions

Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and chemical-resistant gloves, when handling Vegfr-2-IN-30 powder and its

solutions.

Handle the compound in a well-ventilated area or a chemical fume hood to avoid inhalation

of the powder.

Refer to the Safety Data Sheet (SDS) for comprehensive safety and handling information.

Preparing a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for in vitro studies.

Materials:

Vegfr-2-IN-30 (solid powder)
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Dimethyl sulfoxide (DMSO), anhydrous or molecular biology grade

Calibrated analytical balance

Sterile microcentrifuge tubes or cryogenic vials

Vortex mixer and/or sonicator

Procedure:

Equilibrate: Allow the vial of Vegfr-2-IN-30 powder to reach room temperature before

opening to prevent condensation of moisture.

Weigh: Accurately weigh a specific amount of the compound. For example, to prepare 1 mL

of a 10 mM stock solution, weigh out 6.23 mg of Vegfr-2-IN-30.

Calculation:

Weight (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Weight (mg) = 10 mmol/L x 0.001 L x 623.11 g/mol x 1000 mg/g = 6.23 mg

Dissolve: Add the appropriate volume of DMSO to the weighed powder. To prepare a 10 mM

solution with 6.23 mg of powder, add 1 mL of DMSO.

Solubilize: Cap the tube securely and vortex thoroughly to dissolve the compound. If

necessary, gentle warming (to 37°C) or brief sonication in a water bath can be used to aid

dissolution. Visually inspect the solution to ensure there are no undissolved particulates.

Aliquot: Dispense the stock solution into smaller, single-use aliquots in sterile cryogenic vials.

This minimizes freeze-thaw cycles, which can degrade the compound.

Store: Store the aliquots at -20°C or -80°C for long-term stability. When stored at -20°C, the

solution should be used within one month; at -80°C, it can be stable for up to six months.

Always refer to the manufacturer's certificate of analysis for specific storage

recommendations.
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Visualized Workflows and Pathways
To facilitate understanding, the following diagrams illustrate the stock solution preparation

workflow and the targeted biological pathway.

Experimental Workflow: Stock Solution Preparation
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Caption: Workflow for preparing a 10 mM Vegfr-2-IN-30 stock solution.
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Caption: Vegfr-2-IN-30 inhibits key angiogenesis signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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